Cas no 199446-36-1 (ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate)
199446-36-1 structure
Product Name:ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
CAS No:199446-36-1
MF:C13H16O5
MW:252.263144493103
CID:1389437
PubChem ID:44312699
Update Time:2025-04-20
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carboxylic acid, 3-[(cyclopropylcarbonyl)oxy]-5-oxo-,ethyl ester
- ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
- LTAQEJVORRDKTA-UHFFFAOYSA-N
- 199446-36-1
- ethyl3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate
- BDBM50403928
- EN300-27749120
- CHEMBL307048
-
- Inchi: 1S/C13H16O5/c1-2-17-12(15)9-5-10(14)7-11(6-9)18-13(16)8-3-4-8/h7-9H,2-6H2,1H3
- InChI Key: LTAQEJVORRDKTA-UHFFFAOYSA-N
- SMILES: O(C1=CC(CC(C(=O)OCC)C1)=O)C(C1CC1)=O
Computed Properties
- Exact Mass: 252.09978
- Monoisotopic Mass: 252.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27749120-0.05g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 0.05g |
$553.0 | 2025-03-19 | |
| Enamine | EN300-27749120-0.1g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 0.1g |
$723.0 | 2025-03-19 | |
| Enamine | EN300-27749120-0.25g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 0.25g |
$1032.0 | 2025-03-19 | |
| Enamine | EN300-27749120-0.5g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 0.5g |
$1626.0 | 2025-03-19 | |
| Enamine | EN300-27749120-1.0g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 1.0g |
$2083.0 | 2025-03-19 | |
| Enamine | EN300-27749120-2.5g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 2.5g |
$4084.0 | 2025-03-19 | |
| Enamine | EN300-27749120-5.0g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 5.0g |
$6043.0 | 2025-03-19 | |
| Enamine | EN300-27749120-10.0g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95.0% | 10.0g |
$8961.0 | 2025-03-19 | |
| Enamine | EN300-27749120-1g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95% | 1g |
$2083.0 | 2023-09-10 | |
| Enamine | EN300-27749120-5g |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate |
199446-36-1 | 95% | 5g |
$6043.0 | 2023-09-10 |
ethyl 3-(cyclopropanecarbonyloxy)-5-oxocyclohex-3-ene-1-carboxylate Related Literature
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
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